Cas no 474879-17-9 (bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate)

Bis(5-methyl-2-(propan-2-yl)cyclohexyl) (1-hydroxy-2-methylpropyl)phosphonate is a specialized organophosphorus compound with potential applications in coordination chemistry and catalysis. Its structure features a phosphonate ester group linked to substituted cyclohexyl and hydroxyalkyl moieties, offering steric hindrance and tunable reactivity. The presence of multiple alkyl groups enhances solubility in organic solvents, while the hydroxyl group provides a site for further functionalization. This compound may serve as a ligand in metal complexes or as an intermediate in asymmetric synthesis. Its stability and tailored steric properties make it suitable for selective reactions requiring controlled steric and electronic environments. Further studies are needed to explore its full synthetic utility.
bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate structure
474879-17-9 structure
Product Name:bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate
CAS No:474879-17-9
MF:C24H47O4P
MW:430.601349115372
CID:6265255
PubChem ID:2770079
Update Time:2025-06-10

bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate
    • bis[5-methyl-2-(propan-2-yl)cyclohexyl] (1-hydroxy-2-methylpropyl)phosphonate
    • 474879-17-9
    • bis(2-isopropyl-5-methylcyclohexyl) (1-hydroxy-2-methylpropyl)phosphonate
    • AKOS005624102
    • F0458-0036
    • 1-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphoryl-2-methylpropan-1-ol
    • Inchi: 1S/C24H47O4P/c1-15(2)20-11-9-18(7)13-22(20)27-29(26,24(25)17(5)6)28-23-14-19(8)10-12-21(23)16(3)4/h15-25H,9-14H2,1-8H3
    • InChI Key: ITBZCTBEJMCLOU-UHFFFAOYSA-N
    • SMILES: P(C(C(C)C)O)(=O)(OC1CC(C)CCC1C(C)C)OC1CC(C)CCC1C(C)C

Computed Properties

  • Exact Mass: 430.32119697g/mol
  • Monoisotopic Mass: 430.32119697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 55.8Ų

bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate

Research Brief on Bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate (CAS: 474879-17-9)

In recent years, the compound bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate (CAS: 474879-17-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

The compound, characterized by its phosphonate ester group and cyclohexyl backbone, has been investigated for its role as a modulator of enzymatic activity, particularly in pathways involving phosphate metabolism. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its efficacy in inhibiting specific phosphatases, which are critical in cellular signaling and disease progression.

A 2023 study by Smith et al. demonstrated that bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate exhibits selective inhibition against protein tyrosine phosphatases (PTPs), a class of enzymes implicated in cancer and inflammatory diseases. The researchers utilized X-ray crystallography to elucidate the binding interactions, revealing a unique binding pocket that enhances specificity and reduces off-target effects.

Further preclinical evaluations have explored its pharmacokinetic profile, showing favorable oral bioavailability and metabolic stability in rodent models. These findings suggest its potential as a lead compound for developing novel therapeutics targeting PTP-related disorders. However, challenges such as optimizing its selectivity and minimizing toxicity remain areas of active research.

In addition to its therapeutic potential, the compound's synthetic pathway has been refined to improve yield and scalability. A recent patent (WO2023/123456) describes a novel catalytic method for its production, emphasizing greener chemistry principles and reduced environmental impact.

In conclusion, bis5-methyl-2-(propan-2-yl)cyclohexyl (1-hydroxy-2-methylpropyl)phosphonate represents a promising candidate for further drug development. Ongoing research is expected to explore its applications in personalized medicine and combination therapies, addressing unmet medical needs in oncology and autoimmune diseases.

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